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Compound of Interest

Compound Name: JAK2 JH2 Tracer

Cat. No.: B560593

Application Note & Protocol

Synthesis and Application of JH2-Fluor-1: A Novel
Fluorescent Probe for the JAK2 JH2 Pseudokinase
Domain

Audience: Researchers, scientists, and drug development professionals.

Introduction The Janus kinase (JAK) family of non-receptor tyrosine kinases, comprising JAK1,
JAK2, JAK3, and TYKZ2, are critical mediators of cytokine signaling through the JAK-STAT
pathway.[1] Each JAK protein contains a C-terminal kinase domain (JH1) and a regulatory
pseudokinase domain (JH2). While the JH2 domain has minimal to no catalytic activity, it plays
a crucial allosteric role in regulating the activity of the JH1 domain.[2] Notably, mutations within
the JAK2 JH2 domain, such as the V617F mutation, are linked to myeloproliferative neoplasms
(MPNSs), making this domain a compelling target for therapeutic intervention.[1][3] The
development of selective ligands that target the JH2 domain is a promising strategy to
modulate JAK2 activity.[4]

This application note describes the synthesis and characterization of JH2-Fluor-1, a novel
fluorescent probe designed to bind with high affinity to the ATP-binding site of the JAK2 JH2
domain. This probe enables the development of robust and sensitive binding assays, such as
fluorescence polarization (FP), for the high-throughput screening and characterization of
unlabeled small molecule inhibitors targeting the JAK2 pseudokinase domain.
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The JAK-STAT Signaling Pathway

The JAK-STAT signaling cascade is a primary mechanism for transducing signals from

extracellular cytokines and growth factors to the nucleus, where they regulate gene

transcription. The pathway is integral to processes like immunity, cell proliferation, and

differentiation.
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Assay Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7949251/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7949251/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467202/
https://www.researchgate.net/publication/341272484_JAK2_JH2_Fluorescence_Polarization_FP_Assay
https://bpsbioscience.com/jak2-jh2-pseudokinase-domain-inhibitor-screening-assay-kit-78111
https://www.benchchem.com/product/b560593#synthesis-of-a-novel-fluorescent-probe-for-jak2-jh2
https://www.benchchem.com/product/b560593#synthesis-of-a-novel-fluorescent-probe-for-jak2-jh2
https://www.benchchem.com/product/b560593#synthesis-of-a-novel-fluorescent-probe-for-jak2-jh2
https://www.benchchem.com/product/b560593#synthesis-of-a-novel-fluorescent-probe-for-jak2-jh2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

